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Compound of Interest

Compound Name: Methyl gerfelin

Cat. No.: B15141293

Disclaimer: "Methyl gerfelin” is not a recognized chemical compound. The following safety and
handling information is based on the properties of Methylene Chloride (Dichloromethane,
DCM), a common laboratory solvent with significant health hazards. Researchers, scientists,
and drug development professionals should always consult the specific Safety Data Sheet
(SDS) for any chemical before use and adhere to their institution's safety protocols.

This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, for handling "Methyl gerfelin” (herein referred to as the compound).

Hazard Overview and Exposure Limits

This compound is a colorless liquid with a sweet, chloroform-like odor. It is classified as a
probable human carcinogen and can cause skin and eye irritation, as well as neurological
effects such as drowsiness and dizziness.[1][2] Prolonged or repeated exposure may lead to
more severe health issues, including liver and lung cancer.[2]
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Parameter Value

OSHA Permissible Exposure Limit (PEL) 25 ppm (8-hour time-weighted average)
OSHA Short-Term Exposure Limit (STEL) 125 ppm (15-minute time-weighted average)
ACGIH Threshold Limit Value (TLV) 50 ppm (8-hour time-weighted average)

o Not established; classified as a potential
NIOSH Recommended Exposure Limit (REL) ] )
occupational carcinogen.

Odor Threshold 0.9 ppm

Note: The odor threshold is above the occupational exposure limits, meaning if you can smell
the compound, you may be overexposed.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure.[3] Standard laboratory
attire, including long pants, a fully buttoned lab coat, and closed-toe shoes, must be worn at all
times.[4][5]

Eye and Face Protection:
o Chemical safety goggles are mandatory.[6]

» Aface shield should be worn in conjunction with goggles when there is a significant splash
hazard.[6][7][8]

Hand Protection:

o Standard nitrile or latex gloves are not recommended as they provide inadequate protection.
[4][9] This compound can permeate nitrile gloves in under a minute.[9]

« Recommended gloves include "Silver Shield," polyvinyl alcohol (PVA), or Viton™ [4][5]

o For improved dexterity, double-gloving with a Silver Shield® glove as the inner layer and a
nitrile glove as the outer layer is a viable option.[5][9]
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e Gloves must be changed immediately if they become contaminated.[4][10]
Respiratory Protection:

 All work with this compound should be conducted in a certified chemical fume hood to keep
airborne levels below exposure limits.[5][11]

 If work must be performed outside of a fume hood, contact your institution's Environmental
Health and Safety (EHS) department for an exposure assessment.[5]

 Air-purifying respirators with organic vapor cartridges are generally not sufficient for
protection.[9][12] In situations requiring respiratory protection, a supplied-air respirator is
necessary.[7]

Operational Plan: Step-by-Step Handling Procedures

Preparation and Handling:

o Designated Area: Establish a designated area for working with the compound, clearly labeled
with warning signs.[13]

e Fume Hood: All handling of open containers must occur within a properly functioning
chemical fume hood.[5][11]

¢ Minimize Quantities: Use the smallest practical quantity of the compound for your
experiment.[13][14]

e Secondary Containment: Transport and store the compound in a secondary container to
prevent spills.[13]

¢ Avoid Aerosols: Handle the liquid carefully to avoid the production of aerosols.[5]

e Hand Washing: Wash hands and arms thoroughly with soap and water after completing work
and before leaving the laboratory.[4][15]

Storage:
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» Store the compound in a cool, dry, well-ventilated area, away from heat and direct sunlight.
[2][13][11]

» Keep containers tightly closed and sealed when not in use.[13][4][11]

» Store away from incompatible materials such as strong oxidizers, caustics, and chemically
active metals like aluminum and magnesium.[13][11]

Emergency and Disposal Plan

Spill Response:

o Small Spills (<1 L) inside a fume hood:

[¢]

If you are trained and have a spill kit, you can clean it up.[4][15]

[e]

Wear appropriate PPE, including resistant gloves and eye protection.[4]

[e]

Contain the spill with an absorbent material that does not react with the compound.[14]

o

Double-bag the spill waste in clear plastic bags, label it as hazardous waste, and arrange
for pickup.[4][14]

o Large Spills (>1 L) or any spill outside a fume hood:

[¢]

Evacuate the area immediately.[6][14]

o

Alert others in the vicinity.[14]

[e]

Call your institution's emergency number or EHS for assistance.[4][5]

o

Restrict access to the spill area.[14]
Exposure Procedures:

 Inhalation: Move the affected person to fresh air immediately.[4][7][8] If breathing has
stopped, trained personnel should provide artificial respiration.[6] Seek medical attention.[4]
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» Skin Contact: Remove contaminated clothing immediately and flush the affected skin with
soap and water for at least 15 minutes in an emergency shower.[4][11][16] Seek medical
attention.[11]

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an eyewash
station, holding the eyelids open.[4][15] Seek medical attention.[15]

 Ingestion: Do NOT induce vomiting.[1][11] Have the person rinse their mouth with water.[6]
Seek immediate medical attention.[11]

Waste Disposal:

This compound and any materials contaminated with it are considered hazardous waste.[13]
[17]

Do not dispose of this compound down the sink.[4][15]

Collect all waste in a designated, properly labeled hazardous waste container.[4][5]

Keep waste containers closed and stored in a secondary container.[4]

Contact your institution's EHS for hazardous waste pickup.[10]

Visualized Workflow

The following diagram illustrates a general workflow for handling hazardous chemicals like
"Methyl gerfelin" in a laboratory setting.
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Figure 1. General Laboratory Workflow for Handling Hazardous Chemicals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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